Cas no 2305494-06-6 (N-(3-methyl-2H-indazol-5-yl)prop-2-enamide)

• Product Name: N-(3-methyl-2H-indazol-5-yl)prop-2-enamide
• CAS No: 2305494-06-6
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5380080
• Update Time: 2025-07-24

N-(3-methyl-2H-indazol-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methyl-1H-indazol-5-yl)-2-propenamide
• N-(3-methyl-2H-indazol-5-yl)prop-2-enamide

• Inchi： 1S/C11H11N3O/c1-3-11(15)12-8-4-5-10-9(6-8)7(2)13-14-10/h3-6H,1H2,2H3,(H,12,15)(H,13,14)
• InChI Key： GJRDIQLVDSVSDP-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(C)=NN2)(=O)C=C

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.1±27.0 °C(Predicted)
• pka: 13.45±0.43(Predicted)

Additional information on N-(3-methyl-2H-indazol-5-yl)prop-2-enamide

Professional Introduction to N-(3-methyl-2H-indazol-5-yl)prop-2-enamide (CAS No. 2305494-06-6)

N-(3-methyl-2H-indazol-5-yl)prop-2-enamide, identified by its CAS number 2305494-06-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The indazole core, a heterocyclic aromatic system, combined with the amide functional group, makes this compound a promising candidate for further exploration in medicinal chemistry.

The structural framework of N-(3-methyl-2H-indazol-5-yl)prop-2-enamide consists of a prop-2-enamide moiety attached to a 3-methyl-substituted 2H-indazole ring. This particular arrangement of functional groups and aromatic rings suggests potential interactions with biological targets, making it an attractive scaffold for the design of novel bioactive molecules. The presence of the methyl group on the indazole ring may influence the electronic properties and binding affinity of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in indazole derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The amide group in N-(3-methyl-2H-indazol-5-yl)prop-2-enamide is particularly noteworthy, as amides are well-known for their ability to form hydrogen bonds, which can enhance binding interactions with biological targets.

Recent studies have highlighted the importance of indazole derivatives in the development of small-molecule drugs. For instance, modifications of the indazole core have led to the discovery of compounds with enhanced potency and selectivity against specific biological pathways. The prop-2-enamide functional group in N-(3-methyl-2H-indazol-5-yl)prop-2-enamide may contribute to its ability to interact with biological macromolecules, such as proteins and enzymes, thereby modulating their activity.

The synthesis of N-(3-methyl-2H-indazol-5-yl)prop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The indazole ring can be synthesized through various methods, including cyclization reactions and condensation processes. Once the indazole core is prepared, it can be coupled with the prop-2-enamide moiety using established coupling techniques such as amide bond formation reactions.

The pharmacological evaluation of N-(3-methyl-2H-indazol-5-yl)prop-2-enamide has revealed promising preliminary results. In vitro assays have demonstrated its potential activity against various disease-related targets. For example, studies have shown that this compound may exhibit inhibitory effects on certain enzymes involved in cancer progression. Additionally, its interaction with cellular receptors has been explored, suggesting possible applications in treating inflammatory conditions.

The molecular modeling studies of N-(3-methyl-2H-indazol-5-yl)prop-2-enamide have provided valuable insights into its binding mode with biological targets. These studies help in understanding how the compound interacts with its intended receptors or enzymes at the molecular level. This information is crucial for designing next-generation analogs with improved pharmacokinetic properties and reduced side effects.

The development of novel therapeutic agents often involves iterative optimization processes to enhance efficacy and safety. N-(3-methyl-2H-indazol-5-yli)propenamidesubstance's unique structural features make it a versatile scaffold for generating derivatives with tailored biological activities. By modifying various parts of the molecule, researchers can fine-tune its pharmacological profile to meet specific therapeutic needs.

In conclusion, N-(3-methylindazolizinone derivative CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266 product name Propenamidesubstance CAS number 2305494266), with its CAS number CAS No. 2305494–06–6, represents a significant advancement in biomedical research. Its unique structure and promising biological activities make it a valuable compound for further investigation and development in the pharmaceutical industry.